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Compound of Interest

Compound Name: 4-Fluorobenzoic acid-13C6

Cat. No.: B15143548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluorobenzoic acid-13C6, a
stable isotope-labeled compound increasingly utilized in metabolic research and drug
development. This document details its chemical properties, outlines plausible synthetic routes,
presents experimental protocols for its application, and discusses its role in elucidating
metabolic pathways.

Core Compound Information

4-Fluorobenzoic acid-13C6 is a stable isotope-labeled analog of 4-Fluorobenzoic acid, where
all six carbon atoms in the benzene ring have been replaced with the heavy isotope, carbon-
13. This isotopic labeling makes it an invaluable tracer for metabolic studies, allowing
researchers to track the fate of the molecule and its metabolites in biological systems without
the safety concerns associated with radioactive isotopes.

Chemical and Physical Properties

While a specific CAS number for 4-Fluorobenzoic acid-13C6 is not commonly assigned, it is
typically referenced using the CAS number of the unlabeled compound, with the isotopic
enrichment specified by the supplier.[1] For instance, a commercially available product may be
listed as "[13C6]-4-Fluorobenzoic acid" with the CAS number 456-22-4 for the unlabeled form.

[1]
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Table 1: Physicochemical Data of 4-Fluorobenzoic acid and its 13C6-labeled analog.

Property 4-Fluorobenzoic acid 4-Fluorobenzoic acid-13C6
CAS Number 456-22-4[1][2] 456-22-4 (unlabeled)[1]
Molecular Formula C7HsFO2[3] 13C6C1Hs5FO2
Molecular Weight 140.11 g/mol [3] Approx. 146.07 g/mol [1]
Appearance White solid White solid

] ] Not substantially different from
Melting Point 182-184 °CJ[2]

unlabeled
N Soluble in alcohol and hot o
Solubility Similar to unlabeled
water.[2]

Purity (Typical) >98% >98%[1]
Isotopic Enrichment N/A =99 atom % 13CJ[1]

Synthesis of 4-Fluorobenzoic acid-13C6

While specific, detailed protocols for the synthesis of 4-Fluorobenzoic acid-13C6 are not
readily available in published literature, a plausible synthetic route can be inferred from general
methods for synthesizing 13C-labeled aromatic compounds. A common strategy involves
starting with a commercially available, uniformly 13C-labeled precursor, such as 3Ce-benzene.

Proposed Synthetic Pathway

A potential multi-step synthesis could proceed as follows:

» Friedel-Crafts Acylation of 13Ce-Benzene: The synthesis would likely begin with the Friedel-
Crafts acylation of 13Ce-benzene with a suitable acyl halide (e.g., acetyl chloride) in the
presence of a Lewis acid catalyst (e.g., aluminum chloride) to introduce a carbonyl group
onto the labeled ring.

» Halogenation: The resulting acetophenone-13Ces would then undergo halogenation to
introduce a fluorine atom at the para position.
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» Oxidation: The acetyl group can then be oxidized to a carboxylic acid using a strong
oxidizing agent (e.g., potassium permanganate or chromic acid).

 Purification: The final product, 4-Fluorobenzoic acid-'3Cs, would be purified using standard
techniques such as recrystallization or chromatography.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

In Vitro / In Vivo Model

Cell Culture / Animal Model

Dosing with
4-Fluorobenzoic acid-13Ce

Time-course Incubation

Sample Pleparation

Metabolic Quenching

l

Metabolite Extraction

Aneivsis
LC-MS / GC-MS Analysis

l

Isotopologue Profiling

Data Inteiuretation

Metabolic Flux Analysis

:

Pathway Elucidation

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Fluorobenzoic acid-13Ce

Metabolic Studies
(In Vitro / In Vivo)

Y

Metabolite Identification
and Quantification

L

Metabolic Pathway
Analysis

\

Mechanism of Action
Studies

Toxicology Studies

Pharmacokinetics (ADME)

Informed Drug Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 4-Fluorobenzoic Acid | C7TH5FO2 | CID 9973 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [In-Depth Technical Guide to 4-Fluorobenzoic acid-
13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143548#4-fluorobenzoic-acid-13c6-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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